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Compound of Interest

Compound Name: (2-Thienyl)-methylsilane

Cat. No.: B15480217

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the core properties of
trimethyl(thiophen-2-yl)silane, a versatile organosilicon compound incorporating a thiophene
moiety. Thiophene and its derivatives are of significant interest in medicinal chemistry and
materials science due to their diverse biological activities and electronic properties. The
introduction of a trimethylsilyl group can modify the chemical reactivity and physical properties
of the thiophene ring, making this compound a valuable building block in organic synthesis.
This document details the chemical and physical properties, provides an experimental protocol
for its synthesis, and presents its spectroscopic data.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of trimethyl(thiophen-

2-yhsilane.
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Property Value

Molecular Formula C7H12SSi

Molecular Weight 156.32 g/mol

CAS Number 18245-28-8

Appearance Colorless to yellow liquid

Purity >97%

Storage Temperature 2-8°C, sealed in dry, dark place

Experimental Protocols

The synthesis of trimethyl(thiophen-2-yl)silane can be achieved through the reaction of a 2-
thienyl organometallic reagent with trimethylsilyl chloride. A common and effective method
involves the in-situ generation of 2-thienyllithium from 2-bromothiophene, which is then
quenched with trimethylsilyl chloride.

Synthesis of Trimethyl(thiophen-2-yl)silane via
Lithiation[1]

Materials:

2-Bromothiophene

e n-Butyllithium (BuLi) in hexanes

o Trimethylsilyl chloride (TMSCI)

o Anhydrous diethyl ether (Etz0) or tetrahydrofuran (THF)
* Ice-water

e Brine (saturated aqueous NacCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
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e Petroleum ether for chromatography
Procedure:

e To a solution of n-butyllithium (16 mmol) in 20 mL of anhydrous diethyl ether, cooled to -70°C
under an inert atmosphere (e.g., argon or nitrogen), 2.60 g (16 mmol) of 2-bromothiophene
is added dropwise.

e The reaction mixture is allowed to warm to room temperature and stirred for 4 hours. This
results in the formation of a solution of 2-thienyllithium.[1]

e The solution of 2-thienyllithium is then cooled again, and 1.52 g (14 mmol) of trimethylsilyl
chloride in 10 mL of THF is added dropwise.

e The reaction mixture is stirred for 4 hours and then poured into 100 mL of ice-water to
guench the reaction.

e The aqueous layer is extracted with diethyl ether (3 x 30 mL).

e The combined organic layers are washed with 100 mL of brine.
e The organic phase is dried over anhydrous magnesium sulfate.
e The solvent is removed under reduced pressure (in vacuo).

e The resulting residue is purified by column chromatography on silica gel using petroleum
ether as the eluent to yield the final product, trimethyl(thiophen-2-yl)silane.

Spectroscopic Data

The structural confirmation of trimethyl(thiophen-2-yl)silane is achieved through various
spectroscopic techniques. The following tables summarize the expected data.

'H NMR Spectroscopic Data
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Chemical Shift (3)

Coupling Constant

opm Multiplicity (3) Hz Assignment
~7.6 dd ~5.0, ~1.0 H-5 (a-proton)
~7.2 dd ~3.5,~1.0 H-3 (B-proton)
~7.0 dd ~5.0,~3.5 H-4 (B-proton)
~0.3 s Si(CH3)3

13C NMR Spectroscopic Data

Chemical Shift (d) ppm Assignment
~140 C-2 (C-Si)
~134 C-5

~130 C-3

~128 C-4

~0.5 Si(CH3)3

Wavenumber (cm~12)

Assignment

~3100-3000 C-H stretching (aromatic)
~2960-2850 C-H stretching (aliphatic, Si-CHs3)
~1500-1400 C=C stretching (thiophene ring)
~1250 Si-CHs symmetric deformation
~840 Si-C stretching

~700 C-S stretching

Mass Spectrometry (MS) Data
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miz Fragmentation
156 [M]* (Molecular ion)
141 [M - CHs]*

73 [Si(CHs3)3]*

Logical Workflow and Diagrams

The synthesis and characterization of trimethyl(thiophen-2-yl)silane follow a logical
experimental workflow. This can be visualized to provide a clear overview of the process.

Start: Reagents Lithiation Reaction Silylation Reaction ‘Aqueous Workup Purification Final Product ‘Spectroscopic Characterization
Qu (Extraction and Washing)

(2-Bromothiophene, BuLi, TMSCI) Formation of 2-Thienyllithium uenching with TMSCI

(Column Chromatography) Trimethyl(thiophen-2-yl)silane (NMR, IR, MS)

Click to download full resolution via product page

Caption: Synthesis and characterization workflow for trimethyl(thiophen-2-yl)silane.

Reactivity and Applications

Trimethyl(thiophen-2-yl)silane is a versatile intermediate in organic synthesis. The trimethylsilyl
group can act as a protecting group for the 2-position of the thiophene ring, allowing for
selective functionalization at other positions. Furthermore, the silyl group can be replaced by
other functional groups through ipso-substitution reactions, providing a route to a variety of 2-
substituted thiophenes. This reactivity makes it a valuable precursor for the synthesis of
pharmaceuticals, organic electronic materials, and other functionalized molecules.

Conclusion

This technical guide has provided a detailed overview of the properties, synthesis, and
characterization of trimethyl(thiophen-2-yl)silane. The presented data and protocols offer a
valuable resource for researchers and professionals working in the fields of organic synthesis,
medicinal chemistry, and materials science. The well-defined synthetic route and clear
spectroscopic signatures make this compound a readily accessible and useful building block
for the development of novel thiophene-containing molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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